B1577649 Caerin 1.1.2

Caerin 1.1.2

Cat. No. B1577649
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Caerin 1.1.2 is a natural product found in Ranoidea splendida with data available.

Scientific Research Applications

Anticancer Activity

Caerin peptides, specifically caerin 1.1, have demonstrated significant anticancer activity. A study by (Ni et al., 2018) revealed that caerin 1.1, in conjunction with caerin 1.9, can inhibit the growth of TC-1 cells transformed with human papillomavirus 16 E6 and E7 in vitro. This inhibition is attributed to alterations in immune-related proteins and signaling pathways, which may modify the tumor microenvironment from being immune suppressive.

Antibacterial Activity and Structural Importance

Caerin 1.1 is also known for its potent broad-spectrum antibacterial properties. A study by (Pukala et al., 2004) investigated the role of its flexible hinge region in antibacterial activity. The study found that modifications to this region significantly affect the antibacterial efficacy of the peptide, demonstrating the critical role of the hinge in its mechanism of action.

Mechanism of Antimicrobial Action

A study by (Mularski et al., 2016) using atomic force microscopy revealed that caerin 1.1 causes localized defects in bacterial cell walls, supporting a pore-forming mechanism of action. This study provides insights into the mechanobiological aspects of caerin 1.1's antimicrobial function.

Enhancement of Antitumor Immunity

Research by (Yang et al., 2022) has shown that caerin 1.1 can enhance antitumor immunity. This enhancement is achieved by activating the interferon-alpha response signaling pathway in tumor macrophages, which could improve the efficacy of current immunotherapies.

Tumor Cell Growth Inhibition

(Yuan et al., 2018) found that iodine-125 labeled caerin 1.1 and 1.9 peptides are more effective in inhibiting the viability of breast cancer cells compared to their unlabeled counterparts. This study highlights the potential of caerin peptides in cancer treatment.

properties

bioactivity

Antibacterial

sequence

SVLGSVAKHVLPHVVPVIAEHL

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.